Ethyl 6-methyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-3-quinolinecarboxylate

• IUPAC Name: ethyl 6-methyl-4-[3-(trifluoromethyl)phenyl]sulfanylquinoline-3-carboxylate
• InChI: InChI=1S/C20H16F3NO2S/c1-3-26-19(25)16-11-24-17-8-7-12(2)9-15(17)18(16)27-14-6-4-5-13(10-14)20(21,22)23/h4-11H,3H2,1-2H3
• InChI Key: JCJLRROIGYFDQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1SC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C20H16F3NO2S
• Molecular Weight: 391.4 g/mol
• CAS No.: 477847-15-7

Description

Ethyl 6-methyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-3-quinolinecarboxylate is a chemical compound. It is a derivative of quinoline, a class of compounds that have various pharmacological applications.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not available in the sources I found.

Scientific Research Applications

Synthesis and Derivatives

• A study by Pokhodylo and Obushak (2019) detailed the synthesis of related quinoline derivatives through reactions involving ethyl 4-(ethylsulfanyl)-3-oxobutanoate, demonstrating the compound's utility in creating complex heterocyclic structures, which could have implications for materials science and pharmaceuticals (Pokhodylo, Obushak, 2019).

• Research by Usachev et al. (2014) explored the synthesis of 3-(trifluoromethyl)indeno[2,1-c]pyran-1,9-diones from derivatives of ethyl 4-aryl-6-(trifluoromethyl)-2-oxo-2H-pyran-3-carboxylates, showcasing the chemical flexibility and potential for creating novel organic compounds with specific functional groups (Usachev, Usachev, Sosnovskikh, 2014).

• A synthesis approach for a key intermediate of prulifloxacin, closely related to the chemical structure , was presented by Zhang Wei (2006), highlighting the compound's relevance in the development of pharmaceutical intermediates (Zhang Wei, 2006).

Potential Applications

• The synthesis and application of ethyl 6-(bromomethyl)-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate, as described by Yang Li (2015), could imply potential uses in creating complex molecular structures for various scientific applications, ranging from materials science to bioactive molecules (Yang Li, 2015).

• A study on the synthesis and biological evaluation of ethyl 6-alkoxy-7-phenyl-4-hydroxy-3-quinolinecarboxylates against Eimeria tenella by Zhang et al. (2010) suggests potential applications in developing compounds with specific biological activities (Zhang, Zeng, Nie, Zhong, Wang, Wang, 2010).